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Compound of Interest

Compound Name: 3,4-Difluorophenylacetonitrile

Cat. No.: B1294414

Essential Safety and Handling Guide for 3,4-
Difluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 3,4-Difluorophenylacetonitrile. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information

3,4-Difluorophenylacetonitrile is a hazardous substance that requires careful handling. Key
hazards include:

o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]

e Irritation: Causes skin and serious eye irritation.[1][2][3][4][5] It may also cause respiratory
irritation.[2][3][4][5]

In the event of exposure, follow these first aid measures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for several minutes, occasionally
lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and easy to do.[7]
[8] Continue rinsing and seek immediate medical attention.[7]
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o Skin Contact: Immediately remove all contaminated clothing.[6] Wash off with soap and
plenty of water.[5] If skin irritation occurs, get medical advice.[7]

« Inhalation: Move the victim to fresh air and keep them in a position comfortable for breathing.
[5][7][8] If breathing is difficult or stops, provide artificial respiration or oxygen.[5][8] Seek
immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water.[7][8] Never give anything by
mouth to an unconscious person. Seek immediate medical advice.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,4-Difluorophenylacetonitrile:

Property Value

Molecular Formula CsHsF2N

Molecular Weight 153.13 g/mol [1][9]

Appearance Colorless to light yellow liquid[9]
Boiling Point 196 - 198 °C[9]

Density 1.244 g/mL at 25 °C[3]

Flash Point >230 °F (>110 °C)[3]

CAS Number 658-99-1[1]

Operational Plan: Handling and Storage

1. Engineering Controls:

» Always handle 3,4-Difluorophenylacetonitrile in a well-ventilated area, preferably within a
certified chemical fume hood.[7][10]

2. Personal Protective Equipment (PPE):
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e Eye and Face Protection: Wear chemical safety goggles and a face shield.[7][11] Contact
lenses should not be worn.[7]

» Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile, neoprene).[6][11]
Ensure gloves are inspected before use and replaced if contaminated.[6]

» Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH-approved respirator with an appropriate cartridge.[6]

3. Handling Procedures:

¢ Avoid all personal contact, including inhalation of vapors or dust.[6][7]
e Do not eat, drink, or smoke in the handling area.[2][7]

o Keep containers tightly closed when not in use.[2][7]

e Wash hands thoroughly after handling.[7]

4. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[6]

o Store in a tightly sealed container.[2][7]

e The storage area should be locked up.[2][7]

Spill and Emergency Procedures

e Minor Spills:
o Remove all ignition sources.[6][7]

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, earth,
vermiculite).[7]

o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.[7]
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o Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal
as hazardous waste.[10]

e Major Spills:
o Evacuate the area immediately and move upwind.[6][7]

o Alert the appropriate emergency response team or environmental health and safety office.

[6]7]

o Prevent the spill from entering drains or waterways.[7]

Disposal Plan

All waste containing 3,4-Difluorophenylacetonitrile must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[6]

1. Waste Collection:

o Collect all waste material (including contaminated PPE and cleaning materials) in a clearly
labeled, sealed, and compatible container.[10] The label should read "Hazardous Waste" and
include the full chemical name.[10]

2. Container Decontamination:
o Triple rinse empty containers with a suitable solvent (e.g., acetone or ethanol).[10]
o Collect all rinsate as liquid hazardous waste.[10]

e Once decontaminated, the container can be disposed of according to institutional guidelines
for clean lab materials.[10]

3. Waste Pickup:
» Store the sealed hazardous waste container in a designated satellite accumulation area.[10]

» Follow your institution's procedures to arrange for pickup by the environmental health and
safety department.[10]
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Experimental Workflow and Logic Diagrams

To ensure procedural clarity, the following diagrams illustrate the key workflows for handling
and disposing of 3,4-Difluorophenylacetonitrile.
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Handling Protocol for 3,4-Difluorophenylacetonitrile

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Ensure Chemical Fume Hood is Operational

'

Gather All Necessary Materials

Hangling
Y

Weigh/Measure Chemical in Hood

'

Perform Experimental Procedure

'

Continuously Monitor for Spills/Exposure

Post-Prpcedure

Segregate and Label Hazardous Waste

'

Decontaminate Work Area

'

Doff and Dispose of Contaminated PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,4-Difluorophenylacetonitrile.
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Disposal Protocol for 3,4-Difluorophenylacetonitrile
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(Solid, Liquid, Contaminated PPE)

/ Waste CoIIectigVn & Segregation \

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container Collect Contaminated PPE in Labeled Bag

\ v /

Store in Designated Satellite Accumulation Area

Arrange for EHS Waste Pickup
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Caption: Step-by-step disposal plan for 3,4-Difluorophenylacetonitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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